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Compound of Interest

Compound Name: 4-Bromo-2,6-dichlorophenol

Cat. No.: B165674

Essential Safety and Handling Guide for 4-Bromo-
2,6-dichlorophenol

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling 4-
Bromo-2,6-dichlorophenol. The following procedures are based on safety data for 4-Bromo-
2,6-dichlorophenol and structurally similar halogenated phenols. Adherence to these
protocols is critical for ensuring laboratory safety and proper chemical management.

Hazard Identification and Classification

4-Bromo-2,6-dichlorophenol is a halogenated phenol. Based on data for this compound and
similar chemicals, it is classified as hazardous.[1][2][3]

GHS Hazard Statements:

o Causes skin irritation.[1][2]

o Causes serious eye irritation.[1][2]

o May cause respiratory irritation.[1][2]

e Harmful if swallowed.[2]
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Signal Word: Warning[1][2]

Physical and Chemical Properties

Chemical Formula

CeH3BrCl20[1]

Molecular Weight 241.897 g/mol [1]
Appearance Off-white solid (based on similar compounds)[4]
Odor Phenolic (based on similar compounds)

Personal Protective Equipment (PPE)

A comprehensive PPE plan is mandatory when handling 4-Bromo-2,6-dichlorophenol. The

following diagram outlines the required PPE.
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Caption: Personal Protective Equipment for 4-Bromo-2,6-dichlorophenol Handling.
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PPE Component

Specification

Rationale

Eye/Face Protection

ANSI z87.1-compliant safety
glasses or goggles. A face
shield should be used if there

is a splash hazard.[5]

Protects against eye irritation
and serious eye damage from
splashes.[1][5]

Hand Protection

Nitrile gloves are suitable for
incidental contact; however,
double-gloving is
recommended.[5][6] For
handling concentrated
solutions or prolonged contact,
neoprene or butyl rubber

gloves are advised.[6][7]

Phenols can be absorbed
through the skin and may have
anesthetic properties, delaying

the sensation of a burn.[5]

Skin and Body Protection

A fully buttoned lab coat, long
pants, and closed-toe shoes
are mandatory.[6] For
significant splash potential, a
chemical-resistant apron over

the lab coat is required.[6]

Prevents skin contact and

irritation.[1]

Respiratory Protection

All handling of 4-Bromo-2,6-
dichlorophenol should be
conducted in a certified

chemical fume hood.[5][8]

To avoid inhalation of dust or
vapors, which can cause

respiratory irritation.[1][2]

Operational Plan: Safe Handling and Emergency

Procedures

A systematic approach to handling 4-Bromo-2,6-dichlorophenol is crucial for minimizing risk.

The following workflow diagram and detailed protocols provide a step-by-step guide for safe

operations.
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Caption: Workflow for Safe Handling of 4-Bromo-2,6-dichlorophenol.
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Experimental Protocols

Preparation:

o Review Safety Information: Before beginning any work, thoroughly review the Safety Data
Sheet (SDS) for 4-Bromo-2,6-dichlorophenol and the laboratory's Standard Operating
Procedures (SOPs).[8]

o Assemble PPE: Put on all required personal protective equipment as detailed in the PPE
section.

o Prepare Work Area: Ensure the chemical fume hood is functioning correctly. Cover the work
surface with absorbent, disposable bench paper. Keep a hazardous waste container readily
accessible.

Handling:
o Weighing and Transfer:

o Perform all manipulations of solid 4-Bromo-2,6-dichlorophenol within the fume hood to
prevent inhalation of dust.

o Use a spatula for transfers. Avoid creating dust.
o If transferring to a solution, add the solid to the solvent slowly.
o Experimental Use:
o Keep all containers of 4-Bromo-2,6-dichlorophenol tightly closed when not in use.
o Clearly label all solutions containing the compound.
Cleanup:

o Decontamination: Decontaminate all glassware and equipment that came into contact with 4-
Bromo-2,6-dichlorophenol.
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» Surface Cleaning: Wipe down the work area in the fume hood with an appropriate cleaning

agent.

¢ PPE Removal: Remove PPE in the correct order to avoid cross-contamination. Wash hands

thoroughly with soap and water after removing gloves.[9]

Emergency Procedures

Emergency Situation

Immediate Action

Skin Contact

Immediately remove contaminated clothing.[1]
Wash the affected area with copious amounts of
soap and water for at least 15 minutes.[1] Seek
immediate medical attention. For phenol
exposures, irrigating with low-molecular-weight
polyethylene glycol (PEG 300 or PEG 400) is

recommended.[7]

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, holding the eyelids open.[1]
Remove contact lenses if present and easy to

do so0.[2] Seek immediate medical attention.

Inhalation

Move the person to fresh air.[1] If breathing is
difficult, provide oxygen. If not breathing, give
artificial respiration.[4] Seek immediate medical

attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with
water.[1] Never give anything by mouth to an
unconscious person.[1] Seek immediate medical

attention.

Spill

Evacuate the immediate area. Use personal
protective equipment.[1] For solid spills, sweep
up the material, avoiding dust formation, and
place it in a suitable, closed container for
disposal.[2] For liquid spills, absorb with an inert
material and place in a hazardous waste

container.[10]
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Disposal Plan

Proper disposal of 4-Bromo-2,6-dichlorophenol and associated waste is essential to prevent
environmental contamination and ensure regulatory compliance.

Waste Identification and Segregation:

e Solid Waste: All solid 4-Bromo-2,6-dichlorophenol, as well as contaminated items such as
weighing paper, gloves, and bench paper, should be collected in a designated "Halogenated
Organic Solid Waste" container.[11]

e Liquid Waste: Solutions containing 4-Bromo-2,6-dichlorophenol should be collected in a
designated "Halogenated Organic Liquid Waste" container.[11]

Containerization and Labeling:
o Use only chemically compatible, leak-proof containers with secure lids.

o All waste containers must be clearly labeled with "Hazardous Waste," the full chemical name
"4-Bromo-2,6-dichlorophenol,” and the associated hazards (e.qg., "Toxic," "Irritant™).[10]

Storage and Disposal:

o Store waste containers in a designated, well-ventilated, and secure hazardous waste
accumulation area, away from incompatible materials.[10]

» Contact your institution's Environmental Health and Safety (EHS) department for pickup and
disposal of the hazardous waste.[10] Do not dispose of 4-Bromo-2,6-dichlorophenol down
the drain.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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